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Compound of Interest

Compound Name: TC-I 2014

Cat. No.: B15618205 Get Quote

Technical Support Center: TC-I 2014
Welcome to the technical support center for TC-I 2014. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

solubility and handling of TC-I 2014 in aqueous solutions for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is TC-I 2014?

A1: TC-I 2014 is a potent and orally active antagonist of the Transient Receptor Potential

Melastatin 8 (TRPM8) ion channel.[1][2] It is a valuable tool for studying the role of TRPM8 in

various physiological and pathological processes, including pain and cold sensation.[1][2]

Q2: What is the solubility of TC-I 2014 in common laboratory solvents?

A2: TC-I 2014 exhibits high solubility in organic solvents. It is soluble up to 100 mM in both

Dimethyl Sulfoxide (DMSO) and ethanol.[2]

Q3: Is TC-I 2014 soluble in aqueous solutions like Phosphate-Buffered Saline (PBS)?

A3: Direct solubility of TC-I 2014 in purely aqueous buffers is low. To achieve a working

concentration in an aqueous medium for in vitro experiments, it is necessary to first dissolve

the compound in an organic solvent like DMSO or ethanol to create a concentrated stock

solution. This stock solution can then be diluted into your aqueous experimental buffer.
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Q4: What is the recommended way to prepare a stock solution of TC-I 2014?

A4: To prepare a stock solution, dissolve TC-I 2014 in 100% DMSO or 100% ethanol to a

concentration of up to 100 mM.[2] Sonication may be used to aid dissolution.[1] Store the stock

solution at -20°C or -80°C for long-term stability.[1]

Q5: How do I prepare a working solution of TC-I 2014 in an aqueous buffer for my in vitro

assay?

A5: To prepare a working solution, dilute your high-concentration stock solution (in DMSO or

ethanol) into your final aqueous buffer (e.g., cell culture medium, electrophysiology external

solution). It is crucial to ensure the final concentration of the organic solvent is low (typically ≤

0.1%) to avoid solvent-induced artifacts or toxicity in your experimental system.

Troubleshooting Guide: Solubility Issues
This guide provides a step-by-step approach to troubleshoot common solubility problems

encountered when preparing aqueous solutions of TC-I 2014 for experimental use.
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Troubleshooting Steps

Start: Need to prepare aqueous
solution of TC-I 2014

Observe precipitation or cloudiness
in final aqueous solution?

1. Reduce Final Concentration
- Lower the final concentration of TC-I 2014 in the aqueous buffer.

 Yes 

Success: Clear Solution
Proceed with experiment.

 No 

2. Increase Mechanical Agitation
- Vortex the solution vigorously.

- Briefly sonicate the final solution.

3. Gentle Warming
- Warm the solution to 37°C.

4. Check Organic Solvent Concentration
- Ensure the final concentration of DMSO or ethanol is minimal (ideally ≤ 0.1%).

5. Add a Surfactant (with caution)
- Consider adding a small amount of a biocompatible surfactant (e.g., Pluronic F-127, Tween 80).

- Validate surfactant effects in a separate control experiment.

Issue Persists:
Consult further literature or

consider alternative formulation.

Click to download full resolution via product page

Troubleshooting workflow for TC-I 2014 solubility issues.
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Data Summary
Parameter Value Reference

Molecular Weight 467.41 g/mol [1][2]

Solubility in DMSO Up to 100 mM (46.74 mg/mL) [2]

Solubility in Ethanol Up to 100 mM (46.74 mg/mL) [2]

Recommended Final

Concentration of Organic

Solvent in Aqueous Media

≤ 0.1%
General cell culture best

practice

Experimental Protocols
Protocol for Preparing TC-I 2014 Solutions for In Vitro Cell-Based Assays (e.g., Calcium

Imaging, Electrophysiology)

This protocol is a general guideline based on the known solubility of TC-I 2014 and standard

practices for preparing hydrophobic compounds for cell-based assays.

Materials:

TC-I 2014 powder

Anhydrous, sterile-filtered DMSO or 200-proof ethanol

Sterile microcentrifuge tubes

Your final aqueous buffer (e.g., cell culture medium, HEPES-buffered saline)

Procedure:

Prepare a Concentrated Stock Solution (e.g., 10 mM): a. Weigh out the required amount of

TC-I 2014 powder in a sterile microcentrifuge tube. For example, to make 1 mL of a 10 mM

stock solution, weigh out 4.67 mg of TC-I 2014. b. Add the appropriate volume of 100%

DMSO or 100% ethanol to achieve the desired concentration. c. Vortex thoroughly until the

powder is completely dissolved. If necessary, sonicate the solution for a few minutes in a
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water bath sonicator to ensure complete dissolution. d. Store the stock solution in small

aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Prepare the Final Working Solution: a. On the day of the experiment, thaw an aliquot of the

stock solution. b. Perform a serial dilution of the stock solution into your final aqueous buffer

to achieve the desired working concentration. c. Crucially, ensure that the final concentration

of the organic solvent (DMSO or ethanol) in your working solution is kept to a minimum,

ideally at or below 0.1%, to prevent solvent toxicity to your cells. d. For example, to prepare

a 10 µM working solution from a 10 mM stock, you would perform a 1:1000 dilution. This

would result in a final DMSO/ethanol concentration of 0.1%. e. Vortex the final working

solution gently but thoroughly before adding it to your cells.

Important Considerations:

Always prepare a vehicle control in your experiments. This should be your aqueous buffer

containing the same final concentration of the organic solvent used to dissolve TC-I 2014.

When preparing the final working solution, add the stock solution to the aqueous buffer while

vortexing to promote rapid mixing and prevent precipitation.

Prepare fresh working solutions daily and do not store diluted aqueous solutions of TC-I
2014 for extended periods.

Signaling Pathway
TC-I 2014 is an antagonist of the TRPM8 ion channel. TRPM8 is a non-selective cation

channel that is activated by cold temperatures and cooling agents like menthol. Its activation

leads to an influx of cations, primarily Ca²⁺ and Na⁺, which depolarizes the cell membrane and

triggers downstream signaling. As an antagonist, TC-I 2014 blocks this channel activation.

Cold Temperature / Menthol

TRPM8 Channel

Activates

TC-I 2014

Inhibits

Cation Influx
(Ca²⁺, Na⁺)

Allows Membrane Depolarization Downstream Signaling
(e.g., Action Potential in Neurons)
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Click to download full resolution via product page

Simplified signaling pathway of TRPM8 channel modulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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